Cas no 853179-74-5 (2-bromo-6-methylpyridine-3-carbaldehyde)

2-bromo-6-methylpyridine-3-carbaldehyde structure
853179-74-5 structure
Product Name:2-bromo-6-methylpyridine-3-carbaldehyde
CAS No:853179-74-5
MF:C7H6BrNO
MW:200.03264093399
MDL:MFCD09997894
CID:717190
PubChem ID:16680856
Update Time:2024-10-26

2-bromo-6-methylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-6-methylnicotinaldehyde
    • 2-BROMO-6-METHYL PYRIDINE-3-CARBOXALDEHYDE
    • 2-bromo-6-methylpyridine-3-carbaldehyde
    • 3-Pyridinecarboxaldehyde,2-bromo-6-methyl-
    • 2-bromo-3-formyl-6-methyl pyridine
    • 2-BROMO-6-METHYL-PYRIDINE-3-CARBALDEHYDE
    • 3-Pyridinecarboxaldehyde,2-bromo-6-methyl
    • 2-Bromo-6-methyl-3-pyridinecarboxaldehyde (ACI)
    • AC-28214
    • 2-Bromo-6-methylpyridine-3-carboxaldehyde
    • BS-17647
    • CS-0152833
    • SY354069
    • DB-076325
    • EN300-4266746
    • 853179-74-5
    • AKOS016003589
    • D82345
    • MFCD09997894
    • AB55809
    • SCHEMBL21241731
    • DTXSID00586596
    • MDL： MFCD09997894
    • Inchi： 1S/C7H6BrNO/c1-5-2-3-6(4-10)7(8)9-5/h2-4H,1H3
    • InChI Key： MQSSRBWNPRWQRS-UHFFFAOYSA-N
    • SMILES： O=CC1C(Br)=NC(C)=CC=1

Computed Properties

  • Exact Mass: 198.96300
  • Monoisotopic Mass: 198.96328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • Density: 1.577
  • Melting Point: 66℃
  • PSA: 29.96000
  • LogP: 1.96500

2-bromo-6-methylpyridine-3-carbaldehyde Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-bromo-6-methylpyridine-3-carbaldehyde Pricemore >>

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abcr
AB537863-1 g
2-Bromo-6-methyl-pyridine-3-carbaldehyde; .
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 €182.70 2022-07-28
abcr
AB537863-5 g
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2-bromo-6-methylpyridine-3-carbaldehyde Production Method

Production Method 1

155265-57-9 155265-57-9
853179-74-5 853179-74-5
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Dichloromethane ;  -78 °C
Reference
A new approach to the 1,10-phenanthroline core
Chelucci, Giorgio; et al, Tetrahedron Letters, 2007, 48(19), 3359-3362

Production Method 2

155265-57-9 155265-57-9
853179-74-5 853179-74-5
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene ;  rt → -60 °C; 45 min, < -50 °C; 2.5 h, -50 °C
1.2 Reagents: Sulfuric acid Solvents: Toluene ,  Tetrahydrofuran ,  Water ;  16 h, rt
Reference
Efficient and fast Heck vinylation of 2-bromo-6-methyl pyridines with methylacrylate. Application to the synthesis of 6-methyl cyclopenta[b]pyridinone
Robert, Nicolas; et al, Tetrahedron, 2005, 61(19), 4569-4576

Production Method 3

4241-27-4 4241-27-4
853179-74-5 853179-74-5
Reaction Conditions
1.1 Reagents: Phosphorus pentoxide ,  Tetrabutylammonium bromide Solvents: Toluene ;  4 h, reflux
2.1 Reagents: Diisobutylaluminum hydride Solvents: Dichloromethane ;  -78 °C
Reference
A new approach to the 1,10-phenanthroline core
Chelucci, Giorgio; et al, Tetrahedron Letters, 2007, 48(19), 3359-3362

2-bromo-6-methylpyridine-3-carbaldehyde Raw materials

2-bromo-6-methylpyridine-3-carbaldehyde Preparation Products

2-bromo-6-methylpyridine-3-carbaldehyde Related Literature

853179-74-5 (2-bromo-6-methylpyridine-3-carbaldehyde) Related Products

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